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Compound of Interest

Compound Name: Yttrium(Iii) Chloride Hydrate

Cat. No.: B576563 Get Quote

Essential protocols for the safe handling, storage, and disposal of Yttrium(III) Chloride
Hydrate are critical for ensuring laboratory safety and procedural integrity. This guide provides

immediate, actionable information for researchers, scientists, and drug development

professionals, outlining necessary personal protective equipment (PPE), detailed handling and

disposal procedures, and emergency first-aid measures.

Yttrium(III) Chloride Hydrate (YCl₃·xH₂O) is a deliquescent, water-soluble crystalline solid

that serves as a precursor in the synthesis of various yttrium-based materials. While a valuable

reagent, it presents hazards that necessitate stringent safety protocols. The compound is

known to cause skin irritation, serious eye damage, and may lead to allergic skin reactions or

respiratory irritation. Furthermore, it is classified as very toxic to aquatic life, underscoring the

importance of proper disposal.

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is mandatory to minimize exposure to Yttrium(III) Chloride
Hydrate. The following table summarizes the required equipment:
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Eyes/Face

Chemical safety glasses with

side shields or splash-proof

goggles. A face shield may be

necessary for larger quantities.

Protects against dust particles

and splashes which can cause

serious eye damage.[1][2]

Skin

Impervious gloves (e.g., nitrile

rubber) and a lab coat or long-

sleeved clothing.

Prevents skin contact which

can lead to irritation or allergic

reactions.[1][3]

Respiratory
NIOSH/MSHA-approved

respirator.

Required when dusts are

generated or when working

outside of a ventilated

enclosure.[2][4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is crucial for the safe handling of Yttrium(III)
Chloride Hydrate. Due to its hygroscopic and deliquescent nature, it readily absorbs moisture

from the air, which can alter its properties and reactivity.[1]

Preparation and Handling in a Controlled Environment:
Work Area Preparation: All handling of Yttrium(III) Chloride Hydrate should be conducted in

a well-ventilated area, preferably within a chemical fume hood or a glove box with an inert

atmosphere (e.g., argon) to minimize moisture exposure.[1][2] Ensure that an emergency

eyewash station and a safety shower are readily accessible.[1][2]

Personal Protective Equipment: Before handling the compound, don all required PPE as

detailed in the table above.

Weighing and Transfer: When weighing and transferring the solid, do so in a manner that

minimizes dust generation. Use a spatula for transfers and handle the container with care.

Dissolution: If preparing a solution, slowly add the Yttrium(III) Chloride Hydrate to the

solvent (e.g., deionized water) while stirring to ensure proper dissolution and to avoid
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splashing.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

place, away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5][6] The storage area should be clearly labeled.

Experimental Protocol: Synthesis of Yttrium
Hydroxide
This protocol provides a general procedure for the synthesis of yttrium hydroxide using

Yttrium(III) Chloride Hydrate as a precursor.

Prepare a 0.1 M Yttrium(III) Chloride Solution: In a fume hood, accurately weigh the required

amount of Yttrium(III) Chloride Hydrate and dissolve it in deionized water in a beaker to

create a 0.1 M solution.

Precipitation: While stirring the yttrium chloride solution, slowly add a 0.1 M solution of

sodium hydroxide (NaOH) dropwise.

Monitor pH: Continuously monitor the pH of the solution. Continue adding NaOH until the pH

reaches approximately 10, at which point a precipitate of yttrium hydroxide will form.

Isolate the Precipitate: Separate the yttrium hydroxide precipitate from the solution by

filtration using a membrane filter.

Washing: Wash the precipitate with deionized water to remove any residual sodium chloride.

Drying: Dry the resulting yttrium hydroxide precipitate under appropriate conditions for further

use.

Disposal Plan: Ensuring Environmental Safety
Proper disposal of Yttrium(III) Chloride Hydrate and its waste is imperative to prevent

environmental contamination, particularly to aquatic ecosystems.

Waste Collection: Collect all solid waste containing Yttrium(III) Chloride Hydrate in a

designated, labeled, and sealed container. Aqueous waste solutions should be collected in a
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separate, clearly labeled container.

Chemical Treatment (for aqueous waste): For small quantities of aqueous yttrium waste, a

precipitation method can be employed.

Adjust the pH of the aqueous solution with a suitable base (e.g., sodium hydroxide) to

precipitate yttrium hydroxide.

Alternatively, add a solution of oxalic acid to precipitate yttrium oxalate.

The resulting solid precipitate should be separated from the liquid by filtration.

Final Disposal: The collected solid waste and the precipitated yttrium compounds must be

disposed of as hazardous waste through a licensed professional waste disposal service, in

accordance with all federal, state, and local regulations. Do not dispose of down the drain.[2]

Contaminated Materials: Any materials, such as gloves, paper towels, or weighing paper,

that come into contact with Yttrium(III) Chloride Hydrate should be collected in a sealed

bag and disposed of as hazardous waste.

Emergency First-Aid Procedures
In the event of exposure, immediate action is critical.
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1]

Remove contaminated clothing and shoes. Seek

medical attention if irritation develops or

persists.

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Quantitative Safety Data
Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL)

1 mg/m³ (for Yttrium

compounds)
[1]

ACGIH Threshold Limit Value

(TLV)

1 mg/m³ (for Yttrium

compounds)
[1]

Melting Point 100 °C (decomposes) [1]

Specific Gravity 2.18 g/cm³ [1]

Solubility in Water Soluble [1]
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Safe Handling Workflow for Yttrium(III) Chloride Hydrate
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Caption: Logical workflow for handling Yttrium(III) Chloride Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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